3-(4-fluorophenyl)-5,6-dimethyl-2-(propylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C17H17FN2OS2
• Molecular Weight: 348.5 g/mol
• IUPAC Name: 3-(4-fluorophenyl)-5,6-dimethyl-2-propylsulfanylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C17H17FN2OS2/c1-4-9-22-17-19-15-14(10(2)11(3)23-15)16(21)20(17)13-7-5-12(18)6-8-13/h5-8H,4,9H2,1-3H3
• InChI Key: WDJQHLNQZNGJRA-UHFFFAOYSA-N
• SMILES: CCCSC1=NC2=C(C(=C(S2)C)C)C(=O)N1C3=CC=C(C=C3)F

Description

3-(4-fluorophenyl)-5,6-dimethyl-2-(propylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound with potential applications in scientific research. This compound is also known as BAY 41-2272, and it belongs to the class of thienopyrimidines. In

Scientific Research Applications

3-(4-fluorophenyl)-5,6-dimethyl-2-(propylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one has been studied for its potential applications in scientific research. It has been reported to act as a potent activator of the soluble guanylate cyclase (sGC) enzyme. This enzyme is involved in the regulation of various physiological processes, including smooth muscle relaxation, platelet aggregation, and neurotransmitter release. Therefore, this compound has potential applications in the treatment of various diseases, including pulmonary hypertension, erectile dysfunction, and heart failure.

Mechanism of Action

The mechanism of action of 3-(4-fluorophenyl)-5,6-dimethyl-2-(propylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one involves the activation of the sGC enzyme. This enzyme catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). The increase in cGMP levels leads to the activation of protein kinase G (PKG), which mediates the relaxation of smooth muscle cells and the inhibition of platelet aggregation.
Biochemical and physiological effects:
This compound has been reported to have various biochemical and physiological effects. It has been shown to induce relaxation of smooth muscle cells in various tissues, including the pulmonary artery, corpus cavernosum, and gastrointestinal tract. It also inhibits platelet aggregation and reduces blood pressure. In addition, this compound has been reported to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

3-(4-fluorophenyl)-5,6-dimethyl-2-(propylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one has several advantages for lab experiments. It is a potent activator of sGC, which makes it a useful tool for studying the role of this enzyme in various physiological processes. It is also relatively stable and can be easily synthesized in the laboratory. However, one of the limitations of using this compound is that it may have off-target effects, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for the research on 3-(4-fluorophenyl)-5,6-dimethyl-2-(propylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one. One direction is to explore its potential applications in the treatment of various diseases, including pulmonary hypertension, erectile dysfunction, and heart failure. Another direction is to investigate its effects on other physiological processes, such as neurotransmitter release and neuronal excitability. Additionally, future research could focus on developing more selective activators of sGC that do not have off-target effects.

Synthesis Methods

The synthesis of 3-(4-fluorophenyl)-5,6-dimethyl-2-(propylsulfanyl)thieno[2,3-d]pyrimidin-4(3H)-one has been reported in the literature. One of the methods involves the reaction of 2-mercapto-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one with 4-fluorobenzaldehyde and propyl iodide in the presence of a base. The reaction yields the desired product, which can be purified by column chromatography.